Oxidoperoxidonitrogen(.)

• Molecular Formula: NO3
• Molecular Weight: 62.005 g/mol
• InChI: InChI=1S/NO3/c2-1-4-3
• InChI Key: XPGFERQQLIGTRR-UHFFFAOYSA-N
• SMILES: N(=O)O[O]

Description

Nitrosodioxidanyl is an inorganic radical.

Scientific Research Applications

Oxidative Stress and Antipsychotic Drugs

• Oxidative Stress in Schizophrenic Patients: Antipsychotic drugs, both typical (like haloperidol) and atypical (such as olanzapine, quetiapine, and risperidone), show an involvement in oxidative stress mechanisms in schizophrenia patients. There's significant evidence of compromised antioxidant systems and dysregulated oxidative stress parameters in patients treated with these drugs (Pădurariu et al., 2010).
• Role in Inducing Oxidative Stress: Studies have demonstrated that antipsychotic drugs can induce oxidative stress, leading to neuronal damage. This is seen with drugs like haloperidol, which generates reactive oxygen species and triggers a series of cellular alterations including increased lipid peroxidation (Sagara, 1998).

Antioxidant Properties of Antipsychotic Drugs

• Comparative Antioxidant Activities: Different atypical antipsychotic drugs like clozapine, olanzapine, and aripiprazole have been compared for their antioxidant activities. Olanzapine and clozapine show higher antioxidant activity compared to others, which might contribute to their therapeutic action in schizophrenia, a condition associated with oxidative and nitrosative stress (Sadowska-Bartosz et al., 2016).

Oxidative Stress and Reproductive Health

• Oxidative Stress in Ovarian Toxicity: Oxidative stress appears to be a mechanism for antipsychotic-induced ovarian and reproductive toxicity. Drugs like chlorpromazine, haloperidol, risperidone, and clozapine significantly increase reactive oxygen species production and decrease intracellular glutathione, leading to lipid peroxidation in ovarian cells (Elmorsy et al., 2017).

Oxidative Stress and Cardiovascular Health

• Role in Cardiovascular Conditions: Peroxynitrite, produced from the reaction between nitric oxide and superoxide anion, is implicated in various cardiovascular conditions like stroke, myocardial infarction, and chronic heart failure. This indicates a significant role of oxidative stress in these pathogenic mechanisms (Pacher et al., 2007).

Implications in Neurology

• Impact on Neurological Disorders: Oxidative stress, often induced by psychotropic drugs like haloperidol, is linked to the development of neurological side effects such as tardive dyskinesia. Reactive oxygen species production and subsequent cellular alterations are critical in understanding the side effects of these drugs (Sagara, 1998).